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13C4,15N2-1

Cat. No.: B12419988 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of certified reference materials (CRMs) for

the analysis of Vitamin B2 (riboflavin). Ensuring the accuracy and reliability of analytical data is

paramount in research and pharmaceutical development, and the selection of an appropriate

CRM is a critical step in achieving this. This document outlines the specifications of various

commercially available CRMs, presents supporting experimental data on their performance,

and details the analytical methodologies used for their evaluation.

Comparison of Certified Reference Materials for
Vitamin B2
The selection of a CRM for Vitamin B2 analysis depends on the specific application, the

analytical method employed, and the matrix of the sample being analyzed. CRMs are available

as pure substances for calibration and in various matrices to serve as quality controls.

Data Presentation: Quantitative Comparison of Vitamin
B2 CRMs
The following table summarizes the key characteristics of several commercially available and

reference CRMs for Vitamin B2 analysis.
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CRM
Provider/ID

Type of
CRM

Matrix
Certified
Value
(Riboflavin)

Uncertainty
Intended
Use

Cerilliant (a

brand of

Sigma-

Aldrich)

Solution

1%

ammonium

acetate in

50:50

methanol:wat

er

100 µg/mL

Not specified

in search

results

Preparation

of calibrators,

controls,

linearity

standards for

HPLC, etc.[1]

LGC

Standards
Not specified Not specified Not specified Not specified

Food and

beverage

testing

Sigma-

Aldrich

(Pharmaceuti

cal

Secondary

Standard)

Solid Neat

Not specified

(Pharmaceuti

cal

Secondary

Standard)

Conforms to

ISO 17034

and ISO/IEC

17025

Pharma

release

testing,

method

development,

food and

beverage

QC[2]

Briti Scientific Solid

Neat

(Powder/Crys

tal)

>98% purity Not specified

General

analytical

applications

NIST SRM

1849a
Solid

Infant/Adult

Nutritional

Formula

20.37 ± 0.52

mg/kg
± 0.52 mg/kg

Validation of

methods for

nutritional

formulas and

similar

materials[3]

JRC CRM

421
Solid Milk Powder

14.54 ± 0.3

mg/kg
± 0.3 mg/kg

Quality

control for

food

analysis[4]
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JRC CRM

487
Solid

Lyophilized

Pig Liver

106.8 ± 2.8

mg/kg
± 2.8 mg/kg

Quality

control for

food

analysis[4]

Performance Data of Vitamin B2 CRMs in Analytical
Methods
The performance of a CRM is crucial for the validation of analytical methods. The following

table presents experimental data on the accuracy and precision of Vitamin B2 analysis using

specific CRMs.

Analytical
Method

CRM Used Matrix
Repeatabilit
y (RSDr)

Reproducib
ility (RSDR)

Recovery

HPLC-FLD

(EN 14152)

JRC CRM

421 (Milk

Powder) &

CRM 487

(Pig Liver)

Feedingstuffs 1.7% - 3.2% 7.3% - 7.9% ~100%

LC-MS/MS Not specified
Infant

Formula

3.4 ± 2.6%

(Intermediate

Precision)

Not specified

100.2 ± 2.4%

(Spike

Recovery)

LC-MS/MS

Isotope-

labeled

internal

standard

Human

Plasma

< 10% (Intra-

day RSD)

< 11% (Inter-

day RSD)

90.5% -

99.5%

HPLC with

Diode Array

Detector

Pharmaceutic

al grade

riboflavin

powder

Pharmaceutic

al Capsules

< 2%

(Repeatability

CV)

< 2%

(Intermediate

Fidelity CV)

99.8% -

101.3%
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Detailed methodologies are essential for replicating experimental results and for the proper

application of CRMs in method validation. Below are protocols for common analytical

techniques used for Vitamin B2 determination.

High-Performance Liquid Chromatography with
Fluorescence Detection (HPLC-FLD) for Food Matrices
(Based on EN 14152)
This method is suitable for the determination of total Vitamin B2 in foodstuffs.

Sample Preparation (Acid Hydrolysis):

Weigh an appropriate amount of the homogenized sample.

Add hydrochloric or sulfuric acid to achieve a pH below 2.

Autoclave at 120 °C for 30 minutes or heat at 100 °C for one hour.

Cool the sample to room temperature.

Enzymatic Hydrolysis:

Adjust the pH of the extract to 4 with a sodium acetate solution.

Add taka-diastase (100 mg per gram of sample).

Incubate at 37-46 °C for 16 to 24 hours.

HPLC Analysis:

Filter the extract.

Inject the filtered extract into the HPLC system.

HPLC Conditions:

Column: C18 reverse-phase column.
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Mobile Phase: Isocratic or gradient elution with a suitable buffer and organic modifier

(e.g., methanol or acetonitrile).

Flow Rate: Typically 1.0 mL/min.

Detection: Fluorescence detector with excitation at approximately 440-468 nm and

emission at 520-530 nm.

Quantification:

Use a certified reference material of riboflavin to prepare a calibration curve.

Calculate the concentration of Vitamin B2 in the sample by comparing its peak area or

height to the calibration curve.

Liquid Chromatography with Tandem Mass
Spectrometry (LC-MS/MS) for Infant Formula
This method offers high sensitivity and selectivity for the analysis of Vitamin B2 in complex

matrices.

Sample Preparation (Simple Liquid Extraction):

Weigh 1 g of infant formula into a 50 mL polypropylene tube.

Add 10 mL of water and vortex.

Add 30 mL of 1% acetic acid and vortex, then centrifuge.

Filter the supernatant using a 0.22 µm nylon filter.

Dilute the filtered extract 5-fold with water.

LC-MS/MS Analysis:

Inject the prepared sample into the LC-MS/MS system.

LC Conditions:
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Column: C18 reverse-phase column.

Mobile Phase: Gradient elution with mobile phases consisting of ammonium formate in

water and methanol.

Flow Rate: Appropriate for the column dimensions.

MS/MS Conditions:

Ionization Mode: Positive electrospray ionization (ESI+).

MRM Transitions: Monitor specific precursor-to-product ion transitions for riboflavin and

its internal standard.

Quantification:

Use an isotope-labeled riboflavin internal standard to correct for matrix effects and

instrument variability.

Quantify the analyte using a calibration curve prepared with a certified reference material.

Spectrophotometric Determination of Vitamin B2
This method is a simpler and more accessible technique for the quantification of riboflavin,

particularly in less complex matrices like pharmaceutical preparations.

Preparation of Standard Solution:

Accurately weigh a suitable amount of a Vitamin B2 CRM.

Dissolve it in a known volume of a suitable solvent (e.g., distilled water or a buffer solution)

to obtain a stock solution of known concentration. Protect the solution from light.

Preparation of Calibration Curve:

Prepare a series of standard solutions of decreasing concentrations by diluting the stock

solution.
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Measure the absorbance of each standard solution at the wavelength of maximum

absorption for riboflavin (approximately 440 nm) using a UV-Vis spectrophotometer.

Plot a calibration curve of absorbance versus concentration.

Sample Analysis:

Prepare the sample solution by dissolving a known amount of the sample in the solvent.

The final concentration should fall within the range of the calibration curve.

Measure the absorbance of the sample solution at 440 nm.

Quantification:

Determine the concentration of Vitamin B2 in the sample solution from the calibration

curve.

Calculate the amount of Vitamin B2 in the original sample.

Visualizing the Workflow and CRM Comparison
To better illustrate the processes and concepts discussed, the following diagrams have been

generated using Graphviz.
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Caption: General workflow for Vitamin B2 analysis using a Certified Reference Material.

Caption: Comparison of different types of Certified Reference Materials for Vitamin B2 analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12419988#certified-reference-materials-for-vitamin-
b2-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b12419988#certified-reference-materials-for-vitamin-b2-analysis
https://www.benchchem.com/product/b12419988#certified-reference-materials-for-vitamin-b2-analysis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12419988?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

